Cas no 1369353-84-3 (2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid)

• Product Name: 2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid
• CAS No: 1369353-84-3
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 6377535
• PubChem ID: 82393573
• Update Time: 2025-06-25

2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid
• 1369353-84-3
• 2-[1-(5-chlorothiophen-2-yl)cyclopropyl]acetic acid
• EN300-1984946

• Inchi： 1S/C9H9ClO2S/c10-7-2-1-6(13-7)9(3-4-9)5-8(11)12/h1-2H,3-5H2,(H,11,12)
• InChI Key： BIQLHCXLFVRQOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2(CC(=O)O)CC2)S1

Computed Properties

• Exact Mass: 216.0011784g/mol
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid (CAS No. 1369353-84-3)

2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid (CAS No. 1369353-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylacetic acid backbone and 5-chlorothiophen-2-yl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for heterocyclic compounds like 2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring its potential applications in small-molecule therapeutics, especially for conditions such as diabetes, autoimmune diseases, and neurodegenerative disorders. The compound's chlorothiophene group enhances its binding affinity to biological targets, while the cyclopropyl ring contributes to metabolic stability—a key consideration in modern drug design.

From an industrial perspective, CAS No. 1369353-84-3 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing routes to produce this compound using catalyst-free reactions or biocatalysis, aligning with the principles of atom economy. These advancements address frequent search queries like "eco-friendly synthesis of chlorothiophene derivatives" or "scalable production of cyclopropylacetic acid analogs," reflecting the industry's shift toward greener methodologies.

The compound's physicochemical properties, such as its logP value and aqueous solubility, are frequently analyzed in ADME studies (Absorption, Distribution, Metabolism, Excretion). These metrics are crucial for predicting its behavior in biological systems, a topic highly relevant to pharmacokinetic optimization. Online forums and research portals often feature questions like "How does 2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid interact with cytochrome P450 enzymes?"—highlighting its metabolic implications.

Another trending discussion revolves around the compound's role in fragment-based drug discovery. Its modular structure allows for facile derivatization, enabling the rapid assembly of focused libraries for high-throughput screening. This aligns with the pharmaceutical industry's push toward personalized medicine, where tailored therapeutics are designed for specific patient subgroups. Searches for "cyclopropylacetic acid as a pharmacophore" or "thiophene-containing drug candidates" underscore this interest.

In summary, 2-1-(5-chlorothiophen-2-yl)cyclopropylacetic acid (CAS No. 1369353-84-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, agrochemicals, and material science, driven by its adaptable scaffold and functional groups. As research continues to uncover its full potential, this compound remains a focal point for scientists addressing global health and sustainability challenges.